Cas no 1369886-68-9 (4-Chloro-1-iodo-2-isopropoxybenzene)

• Product Name: 4-Chloro-1-iodo-2-isopropoxybenzene
• CAS No: 1369886-68-9
• MF: C₉H₁₀ClIO
• MW: 296.53
• CID: 5075916
• Update Time: 2025-08-05

4-Chloro-1-iodo-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-iodo-2-isopropoxybenzene

• Inchi： 1S/C9H10ClIO/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6H,1-2H3
• InChI Key： HEZPXFZPQCACOF-UHFFFAOYSA-N
• SMILES： C1C=C(I)C(OC(C)C)=CC=1Cl

Additional information on 4-Chloro-1-iodo-2-isopropoxybenzene

Recent Advances in the Application of 4-Chloro-1-iodo-2-isopropoxybenzene (CAS: 1369886-68-9) in Chemical Biology and Pharmaceutical Research

4-Chloro-1-iodo-2-isopropoxybenzene (CAS: 1369886-68-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antiviral agents, and other therapeutic candidates. Its unique structural features, such as the presence of both chloro and iodo substituents, make it a valuable building block for cross-coupling reactions and other synthetic transformations.

Recent studies have highlighted the role of 4-Chloro-1-iodo-2-isopropoxybenzene in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The researchers utilized the iodo substituent for Suzuki-Miyaura cross-coupling reactions, enabling the rapid diversification of the molecular scaffold.

In addition to its applications in kinase inhibitor development, 4-Chloro-1-iodo-2-isopropoxybenzene has also been employed in the synthesis of antiviral agents. A recent preprint on bioRxiv described its use in the construction of novel nucleoside analogs with activity against RNA viruses. The chloro substituent was found to enhance the metabolic stability of the resulting compounds, while the isopropoxy group contributed to improved solubility. These findings underscore the compound's utility in addressing challenges related to drug resistance and bioavailability in antiviral therapy.

From a synthetic chemistry perspective, the reactivity of 4-Chloro-1-iodo-2-isopropoxybenzene has been extensively studied. A 2022 publication in Organic Letters detailed a palladium-catalyzed C-H activation strategy that leverages the iodo substituent for regioselective functionalization. This methodology has been applied to the late-stage diversification of complex molecules, offering a streamlined approach to structure-activity relationship (SAR) studies. The chloro substituent's orthogonal reactivity further enables sequential functionalization, making this compound a powerful tool for medicinal chemistry campaigns.

The safety and handling considerations for 4-Chloro-1-iodo-2-isopropoxybenzene have also been addressed in recent literature. A 2023 review in Chemical Research in Toxicology summarized its toxicity profile and recommended handling procedures, noting that while it exhibits moderate acute toxicity, proper personal protective equipment (PPE) and engineering controls can mitigate risks. The compound's stability under various storage conditions has been characterized, with recommendations for storage under inert atmosphere at -20°C for long-term preservation.

Looking forward, the unique properties of 4-Chloro-1-iodo-2-isopropoxybenzene position it as a valuable asset in drug discovery. Its applications are expanding beyond traditional small molecule therapeutics, with recent reports exploring its use in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. As synthetic methodologies continue to advance and the demand for structurally diverse building blocks grows, this compound is likely to remain at the forefront of medicinal chemistry research in the coming years.